Cas no 2002620-06-4 (5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2002620-06-4
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 5866690
• PubChem ID: 165838545
• Update Time: 2025-07-22

5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1994103
• 2002620-06-4

• Inchi： 1S/C9H6ClN3O2/c10-5-1-2-7(11-3-5)8-6(9(14)15)4-12-13-8/h1-4H,(H,12,13)(H,14,15)
• InChI Key： HFCYZWAZVYQRDD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1=C(C(=O)O)C=NN1

Computed Properties

• Exact Mass: 223.0148541g/mol
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2002620-06-4)

The compound 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2002620-06-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole-carboxylic acid derivative features a chloropyridine moiety, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a building block for bioactive molecules.

In recent years, the demand for specialty chemicals like 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in precision medicine and sustainable agriculture. A common query among scientists is: "What are the synthetic routes for 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid?" The compound is typically synthesized via multi-step reactions involving condensation and cyclization, with yields optimized through modern catalytic methods. Its carboxylic acid functional group allows for further derivatization, making it versatile for structure-activity relationship (SAR) studies.

The chloropyridine segment in CAS 2002620-06-4 contributes to its electron-withdrawing properties, a feature highly valued in designing enzyme inhibitors and receptor modulators. This aligns with trending topics like "targeted therapy for chronic diseases" and "green chemistry in agrochemicals". Notably, the compound’s potential in crop protection formulations has been highlighted in patents, addressing global concerns about food security and pesticide resistance.

From a commercial perspective, suppliers often list 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid under categories like "high-purity intermediates" or "custom synthesis reagents". Analytical data, including HPLC purity and NMR spectra, are critical for quality assurance. FAQs such as "Is CAS 2002620-06-4 soluble in DMSO?" are frequently encountered—the answer being yes, due to its polar functional groups.

Environmental and regulatory aspects of 2002620-06-4 are also under scrutiny. While not classified as hazardous, its lifecycle assessment fits into broader discussions on eco-friendly chemical production. Researchers emphasize atom economy and biodegradability when incorporating this compound into new formulations.

In conclusion, 5-(5-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid exemplifies the intersection of medicinal chemistry and material science. Its adaptability to click chemistry and combinatorial libraries ensures sustained relevance. For those exploring small-molecule therapeutics or next-gen agrochemicals, this compound remains a high-value candidate warranting further investigation.